4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C25H23N3O3S2/c1-16-14-17(2)23-21(15-16)26-25(32-23)27-24(29)19-9-11-20(12-10-19)33(30,31)28-13-5-7-18-6-3-4-8-22(18)28/h3-4,6,8-12,14-15H,5,7,13H2,1-2H3,(H,26,27,29)
• InChI Key: GWKHTCKBMCSSFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54)C
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, including the formation of dihydroquinoline and benzothiazole derivatives. For instance, compounds with structural similarities have been synthesized through methods like the visible light-promoted reaction of N-alkyl-N-methacryloyl benzamides with sulfonyl chlorides, catalyzed by fac-Ir(ppy)3, indicating a potential pathway for synthesizing the compound (Liu et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by detailed spectroscopic analysis, including NMR and X-ray crystallography, providing insights into their conformational features. For example, the single crystal X-ray study of a similar N-(benzo)thiazol-2-yl derivative revealed its conformational characteristic, which is critical for understanding the molecular structure and designing further derivatives (Zablotskaya et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include sulfonylation, amidation, and radical cyclization, leading to the formation of diverse derivatives with unique properties. The reactivity of such compounds under various conditions highlights their potential for chemical transformations and the synthesis of novel compounds with intended properties (Liu et al., 2016).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are influenced by their molecular architecture. Analytical techniques like mass spectrometry, IR spectroscopy, and X-ray crystallography play crucial roles in determining these properties, guiding the development of compounds with desirable physical characteristics (Zablotskaya et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents and stability under different conditions, are pivotal for the compound's applications. Studies on similar compounds reveal a range of chemical behaviors, from antimicrobial to anticancer activities, indicating the potential of such molecules for further chemical exploration and application in areas other than drug development (Ghorab et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it might interact with certain biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential biological effects. Proper safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies might be conducted to optimize its synthesis, improve its efficacy, and assess its safety.